Cas no 73369-26-3 (5-acetyl-6-amino-3-hydroxy-2,3-dimethylcyclohexa-1,5-diene-1-carbonitrile)

• Product name: 5-acetyl-6-amino-3-hydroxy-2,3-dimethylcyclohexa-1,5-diene-1-carbonitrile
• CAS No: 73369-26-3
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 977999
• PubChem ID: 319442

5-acetyl-6-amino-3-hydroxy-2,3-dimethylcyclohexa-1,5-diene-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-acetyl-6-amino-3-hydroxy-2,3-dimethylcyclohexa-1,5-diene-1-carbonitrile
• 5-Acetyl-6-amino-3-hydroxy-2,3-dimethyl-1,5-cyclohexadien-1-carbonitrile
• AC1L808R
• NSC263704
• DTXSID40312856
• NSC-263704
• 73369-26-3

• Inchi： InChI=1S/C11H14N2O2/c1-6-9(5-12)10(13)8(7(2)14)4-11(6,3)15/h15H,4,13H2,1-3H3
• InChI Key： COZWETGXWPCGGW-UHFFFAOYSA-N
• SMILES： CC1=C(C(=C(CC1(C)O)C(=O)C)N)C#N

Computed Properties

• Exact Mass: 206.10562
• Monoisotopic Mass: 206.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.1Ų
• XLogP3: -0.4

Experimental Properties

• PSA: 87.11
• LogP: 1.48328